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Compound of Interest

Compound Name: ARC 239

Cat. No.: B1665597 Get Quote

Essential Safety and Handling Guide for ARC 239
This guide provides crucial safety, handling, and disposal information for ARC 239, a selective

α2B-adrenoceptor antagonist, intended for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety.

Hazard Identification and Classification
ARC 239 is classified under the Globally Harmonized System (GHS) with the following

hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1]

Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to

aquatic life.[1]

Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to

aquatic life with long lasting effects.[1]

The signal word for this substance is Warning.[1]
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Data Point Value Source

GHS Classification
Acute toxicity, oral (Category

4)
[1]

Hazardous to the aquatic

environment, acute hazard

(Category 1)

[1]

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

[1]

Molecular Weight 480.43 g/mol [1]

Occupational Exposure Limits No data available [1]

Operational and Disposal Plans
Strict adherence to the following protocols is mandatory for the safe handling and disposal of

ARC 239.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn at all times when handling ARC 239:

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear appropriate protective gloves.[1]

Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin

contact.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

substance in powdered form or when generating aerosols.[1]

Handling and Storage Procedures
Engineering Controls:
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Work in a well-ventilated area.[1]

A safety shower and eye wash station must be readily accessible.[1]

Safe Handling Practices:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Avoid breathing dust, vapors, or mist.[1]

Prevent the release of the substance into the environment.[1]

Storage:

Store in a tightly sealed container in a cool, dry place. The chemical is stable under

recommended storage conditions.[1]

Incompatible materials to avoid include strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated

clothing and shoes and seek medical advice.[1]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting. Call a physician or poison

control center immediately.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration. Seek immediate medical attention.

Spill Response:
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Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear full personal protective equipment.[1]

Prevent further leakage or spillage. Do not allow the chemical to enter drains or water

courses.[1]

For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite,

universal binders).[1] For solid spills, carefully sweep or scoop up the material, avoiding dust

generation.

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials in a suitable, labeled container for disposal.[1]

Disposal Plan
Dispose of ARC 239 and its container in accordance with all local, state, and federal

regulations.[1]

Due to its high toxicity to aquatic life, prevent release into the environment.[1]

Contact a licensed professional waste disposal service to dispose of this material.

Mechanism of Action: Signaling Pathway
ARC 239 functions as a selective antagonist for the α2B-adrenergic receptor, which is a G

protein-coupled receptor (GPCR). The diagram below illustrates the inhibitory effect of ARC
239 on the α2B-adrenoceptor signaling pathway.
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Caption: Mechanism of ARC 239 as an α2B-adrenoceptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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